Cas no 1564583-44-3 (3,5-diethyl-1-(2-methoxypropyl)-1H-pyrazol-4-amine)

• Product Name: 3,5-diethyl-1-(2-methoxypropyl)-1H-pyrazol-4-amine
• CAS No: 1564583-44-3
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 6064085
• PubChem ID: 104167358
• Update Time: 2025-05-20

3,5-diethyl-1-(2-methoxypropyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-diethyl-1-(2-methoxypropyl)-1H-pyrazol-4-amine
• EN300-1106117
• 1564583-44-3

• Inchi： 1S/C11H21N3O/c1-5-9-11(12)10(6-2)14(13-9)7-8(3)15-4/h8H,5-7,12H2,1-4H3
• InChI Key： NXHZIRRBSUSZOK-UHFFFAOYSA-N
• SMILES： O(C)C(C)CN1C(CC)=C(C(CC)=N1)N

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.1Ų

Additional information on 3,5-diethyl-1-(2-methoxypropyl)-1H-pyrazol-4-amine

3,5-Diethyl-1-(2-methoxypropyl)-1H-pyrazol-4-amine: A Comprehensive Overview

The compound with CAS No. 1564583-44-3, known as 3,5-diethyl-1-(2-methoxypropyl)-1H-pyrazol-4-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development. The structure of this molecule is characterized by a pyrazole ring substituted with ethyl groups at positions 3 and 5, a 2-methoxypropyl group at position 1, and an amine group at position 4. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the design of novel therapeutic agents. The 3,5-diethyl substitution pattern in this compound is notable for its potential to enhance stability and bioavailability, making it a promising candidate for further investigation. Additionally, the presence of a 2-methoxypropyl group introduces a degree of flexibility and hydrophobicity, which could be advantageous in targeting specific biological pathways.

One of the most intriguing aspects of 3,5-diethyl-1-(2-methoxypropyl)-1H-pyrazol-4-amine is its potential as a lead compound in drug discovery. Researchers have explored its ability to modulate various enzyme activities and receptor interactions, which are critical for therapeutic intervention. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in anti-cancer therapies. Furthermore, its structural features make it a versatile scaffold for further functionalization and optimization.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrazole ring through condensation reactions, followed by selective alkylation and substitution to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, which is essential for its potential commercialization.

In terms of applications, 3,5-diethyl-1-(2-methoxypropyl)-1H-pyrazol-4-amine has shown promise in several areas beyond pharmacology. For example, its unique electronic properties make it a candidate for use in materials science, particularly in the development of advanced polymers and coatings. Additionally, preliminary studies suggest that this compound may exhibit antioxidant properties, which could be exploited in cosmetic or food preservation applications.

Looking ahead, the continued exploration of 3,5-diethyl-1-(2-methoxypropyl)-1H-pyrazol-4-amine will undoubtedly yield new insights into its chemical behavior and practical applications. As researchers delve deeper into its structure-function relationships and optimize its properties through chemical modification, this compound has the potential to become a cornerstone in various scientific disciplines.